1-Benzyl-4-(2-methoxyphenyl)piperidine-4-carbonitrile
Cat. No. B8737891
M. Wt: 306.4 g/mol
InChI Key: QEJQVGAKFGJYDU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07880007B2
Procedure details
To a solution of 1-benzyl-4-(2-methoxy-phenyl)-piperidine-4-carbonitrile 7a (6.17 g, 0.02 mol) in CH2Cl2 (200 mL) was added dropwise chloroformic acid 1-chloroethyl ester (3.66 g, 0.03 mol). After stirred for 5 h the mixture was concentrated under reduced pressure and methanol (200 mL) was added. The mixture was then heated to reflux for 30 min. The solvent was removed under vacuum. Diethyl ether (100 mL) was added and the white precipitate was collected by filtration to afford 4-(2-methoxyphenyl)piperidine-4-carbonitrile 7b as HCl salt. 1H NMR (CDCl3) δ 9.5-9.1 (br, 2H), 7.41 (t, J=7.6 Hz, 1H), 7.30 (d, J=7.6 Hz, 1H), 7.15 (d, J=8.4 Hz, 1H), 7.02 (t, J=7.6 Hz, 1H), 3.87 (s, 3H). 3.44 (d, J=13.2 Hz, 2H), 3.08 (m, 2H), 2.48 (m, 2H), 2.28 (m, 2H). MS (ESI) m/z (M+H+) 217.2.
Quantity
6.17 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C([N:8]1[CH2:13][CH2:12][C:11]([C:16]2[CH:21]=[CH:20][CH:19]=[CH:18][C:17]=2[O:22][CH3:23])([C:14]#[N:15])[CH2:10][CH2:9]1)C1C=CC=CC=1.[Cl:24]C(OC(Cl)=O)C>C(Cl)Cl>[CH3:23][O:22][C:17]1[CH:18]=[CH:19][CH:20]=[CH:21][C:16]=1[C:11]1([C:14]#[N:15])[CH2:10][CH2:9][NH:8][CH2:13][CH2:12]1.[ClH:24]
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Inputs
Step One
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Name
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|
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Quantity
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6.17 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)N1CCC(CC1)(C#N)C1=C(C=CC=C1)OC
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Name
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Quantity
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3.66 g
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Type
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reactant
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Smiles
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ClC(C)OC(=O)Cl
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Stirring
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Type
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CUSTOM
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Details
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After stirred for 5 h the mixture
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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was concentrated under reduced pressure and methanol (200 mL)
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ADDITION
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Type
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ADDITION
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Details
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was added
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was then heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux for 30 min
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Duration
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30 min
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was removed under vacuum
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ADDITION
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Type
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ADDITION
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Details
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Diethyl ether (100 mL) was added
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FILTRATION
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Type
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FILTRATION
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Details
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the white precipitate was collected by filtration
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Outcomes
Product
Details
Reaction Time |
5 h |
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Name
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Type
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product
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Smiles
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COC1=C(C=CC=C1)C1(CCNCC1)C#N
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Name
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Type
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product
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Smiles
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Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
